2-((6-(4-(1H-imidazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[6-(4-imidazol-1-ylphenyl)pyridazin-3-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C18H15N7OS2/c1-12-21-24-18(28-12)20-16(26)10-27-17-7-6-15(22-23-17)13-2-4-14(5-3-13)25-9-8-19-11-25/h2-9,11H,10H2,1H3,(H,20,24,26)
• InChI Key: VIJZSQFMDYOCKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)N4C=CN=C4
• Molecular Formula: C18H15N7OS2
• Molecular Weight: 409.5 g/mol

Description

2-((6-(4-(1H-imidazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H15N7OS2 and its molecular weight is 409.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Heterocyclic Compound Synthesis : Compounds incorporating a thiadiazole moiety, similar in structure to the specified compound, have been synthesized and evaluated for their insecticidal activity against pests like the cotton leafworm, Spodoptera littoralis. These studies underscore the versatility of such compounds in developing pest control agents (Fadda et al., 2017).
• Antimicrobial and Antitumor Evaluation : Research on N-substituted-2-amino-1,3,4-thiadiazoles, related in functionality, has shown promising antitumor and antioxidant activities. Such studies highlight the potential therapeutic applications of these compounds in cancer treatment and as antioxidants (Hamama et al., 2013).
• Antifungal and Anti-inflammatory Properties : Novel selenolo[2,3-c]pyrazole compounds, showing structural similarity, have been synthesized and found to possess significant antibacterial, antifungal, and anti-inflammatory activities. This research points to the potential use of such compounds in developing new antimicrobial and anti-inflammatory drugs (Zaki et al., 2016).

Chemical Properties and Applications

• Synthesis of Novel Ligands : Imidazo[1,2-a]pyridines, which share a common structural feature with the compound of interest, have been synthesized and evaluated as potential probes for studying peripheral benzodiazepine receptors, highlighting their utility in neurobiological research (Katsifis et al., 2000).
• Development of Anticancer Agents : Studies on imidazothiadiazole analogs, related to the compound , have shown potent cytotoxic activities against various cancer cell lines. Such research is crucial for the development of new anticancer therapies (Abu-Melha, 2021).